Cas no 10307-28-5 (1-Octanesulfonic acid,methyl ester)

1-Octanesulfonic acid,methyl ester structure
10307-28-5 structure
Product Name:1-Octanesulfonic acid,methyl ester
CAS No:10307-28-5
MF:C9H20O3S
MW:208.318302154541
CID:151787
PubChem ID:165858
Update Time:2025-04-19

1-Octanesulfonic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Octanesulfonic acid,methyl ester
    • methyl octane-1-sulfonate
    • methyl octanesulfonate
    • DTXSID00145627
    • 10307-28-5
    • SCHEMBL7864757
    • 1-Octanesulfonic acid, methyl ester
    • Octane sulfonic acid methyl ester
    • Inchi: 1S/C9H20O3S/c1-3-4-5-6-7-8-9-13(10,11)12-2/h3-9H2,1-2H3
    • InChI Key: LNPONCGOKNIEJA-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCC)(=O)(=O)OC

Computed Properties

  • Exact Mass: 208.1134
  • Monoisotopic Mass: 208.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.018
  • Boiling Point: 309.8°Cat760mmHg
  • Flash Point: 141.2°C
  • Refractive Index: 1.443
  • PSA: 43.37
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